Cas no 2248364-37-4 (1-(4-Bromophenyl)-4-(difluoromethyl)imidazole)

• Product Name: 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole
• CAS No: 2248364-37-4
• MF: C₁₀H₇BrF₂N₂
• MW: 273.076788187027
• CID: 5965981
• PubChem ID: 137938363
• Update Time: 2025-10-31

1-(4-Bromophenyl)-4-(difluoromethyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole
• 2248364-37-4
• 1-(4-bromophenyl)-4-(difluoromethyl)-1H-imidazole
• EN300-6508071

• Inchi： 1S/C10H7BrF2N2/c11-7-1-3-8(4-2-7)15-5-9(10(12)13)14-6-15/h1-6,10H
• InChI Key： PESOLNKLIDMKFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=NC(C(F)F)=C1

Computed Properties

• Exact Mass: 271.97607g/mol
• Monoisotopic Mass: 271.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole

1-(4-Bromophenyl)-4-(difluoromethyl)imidazole: A Comprehensive Overview

1-(4-Bromophenyl)-4-(difluoromethyl)imidazole, identified by the CAS number 2248364-37-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of imidazoles, which are five-membered heterocyclic rings containing two nitrogen atoms. The presence of a bromophenyl group and a difluoromethyl substituent introduces distinct electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

The synthesis of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole involves a multi-step process that typically begins with the preparation of the imidazole ring followed by substitution reactions to introduce the bromophenyl and difluoromethyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and environmental impact.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The imidazole core is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The bromophenyl group enhances the molecule's lipophilicity, improving its ability to cross cellular membranes, while the difluoromethyl group introduces additional electronic effects that can modulate biological activity.

Recent studies have explored the role of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole as an inhibitor of certain kinases involved in cancer cell proliferation. These findings suggest that this compound could serve as a lead molecule for the development of anti-cancer therapies. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues in metalloproteomics research.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

The physical and chemical properties of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under various conditions.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure during synthesis and handling. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a valuable compound for both academic and industrial pursuits.